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Compound of Interest

Compound Name: O-Mesitoylhydroxylamine
CAS No.: 37477-17-1
Cat. No.: B14665627
Get Quote
. J

Executive Summary

In electrophilic amination, MSH Reagent (O-Mesitylenesulfonylhydroxylamine) is the historical
gold standard for reactivity but suffers from severe instability and explosion hazards. O-
Mesitoylhydroxylamine (the carboxylic acid derivative) offers a significantly improved safety
profile and thermal stability. However, this stability comes at the cost of reduced electrophilicity,
necessitating distinct activation protocols. This guide details the stability metrics, handling
protocols, and mechanistic differences required to transition between these reagents.

Part 1: Structural & Stability Analysis

The fundamental difference lies in the leaving group attached to the hydroxylamine oxygen.
MSH possesses a sulfonate leaving group (high energy, excellent leaving ability), while O-
Mesitoylhydroxylamine possesses a carboxylate leaving group (lower energy, sterically
hindered).
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MSH Reagent (The

O-Mesitoylhydroxylamine

Feature .
Standard) (The Alternative)
0-(2,4,6- 0-(2,4,6-

IUPAC Name Trimethylbenzenesulfonyl)hydr  Trimethylbenzoyl)hydroxylamin
oxylamine e

Abbreviation MSH (Tamura's Reagent) Mes-ONH:z (or O-Mesitoyl-HA)

Structure Type

Sulfonic Ester (

Carboxylic Ester (

) )
Mesitylenesulfonate ( Mesitoate (

Leaving Group
) )

CAS Number 36016-40-7 35967-34-3 (approx)

Stability Comparison Matrix

The primary driver for switching to O-Mesitoylhydroxylamine is safety. MSH is an energetic

compound that has caused documented laboratory explosions when dry.
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Stability Metric

MSH Reagent

O-Mesitoylhydroxylamine

Thermal Stability

Critical Hazard. Decomposes
exothermically above 0°C. Dry
crystals can explode

spontaneously at room temp.

High. Crystalline solid with a
sharp melting point of 128—
129°C. Stable at room

temperature for months.

Shock Sensitivity

High. Must be stored damp
(with water/DCM). Never

scrape dry crystals.

Low. Can be handled,
weighed, and scraped as a

standard organic solid.

Storage Conditions

-20°C (Freezer), strictly
wet/damp. Shelf life < 4 weeks

recommended.

Ambient or +4°C (Fridge), dry.
Shelf life > 1 year.

Hydrolytic Stability

Poor. Hydrolyzes rapidly in
moisture to Mesitylenesulfonic

acid and hydroxylamine.

Good. The steric bulk of the
mesitoyl group protects the

carbonyl from rapid hydrolysis.

Part 2: Mechanistic Implications & Reactivity

While O-Mesitoylhydroxylamine solves the stability problem, it alters the reaction mechanism.
MSH is a "hot" electrophile capable of aminating weak nucleophiles directly. O-
Mesitoylhydroxylamine is a "latent” electrophile.

Electrophilic Potential (Leaving Group Ability)

e MSH: The sulfonate anion (

) is a weak base and excellent leaving group. The
bond is weak, facilitating rapid
attack by nucleophiles or spontaneous generation of nitrenoids.

e O-Mesitoyl: The carboxylate anion (

) is a poorer leaving group. The

bond provides resonance stabilization, strengthening the
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bond.

o Consequence: O-Mesitoylhydroxylamine often requires activation (e.g., protonation by
Brgnsted acids or coordination by Lewis acids) to react with substrates that MSH would
aminate spontaneously.

Diagram: Comparative Activation Pathways
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Figure 1: Reaction pathways comparing the direct electrophilic attack of MSH versus the
activation-dependent pathway of O-Mesitoylhydroxylamine.

Part 3: Experimental Protocols
Synthesis of O-Mesitoylhydroxylamine (Stable Solid)

Reference: Adapted from Carpino, J. Am. Chem. Soc. 1960, 82, 3133.[1]

Objective: Isolate pure, crystalline O-Mesitoylhydroxylamine.
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Reagents:

t-Butyl N-mesitoyloxycarbamate (Precursor)[2][3][4][5][6][7]

Trifluoroacetic acid (TFA) or HCI/Dioxane

Dichloromethane (DCM)

Sat. NaHCO:s
Protocol:
» Dissolution: Dissolve 10.0 mmol of t-butyl N-mesitoyloxycarbamate in 15 mL of DCM.

o Deprotection: Cool to 0°C. Add 5 mL of TFA dropwise. Stir at 0°C for 30—-60 mins. Monitor by
TLC for disappearance of starting material.

o Note: Unlike MSH synthesis, this reaction does not require extreme blast shielding, though
standard PPE is mandatory.

e Quench: Pour the mixture carefully into ice-cold sat. NaHCOs solution to neutralize TFA.

o Extraction: Extract the aqueous layer with DCM (3 x 20 mL).

e Drying: Dry combined organics over MgSOQea, filter, and concentrate in vacuo.

o Crystallization: Recrystallize the residue from Benzene/Petroleum Ether (or Hexane/EtOAc).
e Result: White needles. MP: 128-129°C.

o Validation: IR spectrum should show carbonyl stretch (~1730 cm~1) and amine stretches
(3200-3400 cm™1).

Handling & Storage Guidelines
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O-Mesitoylhydroxylamine

Step MSH Reagent Protocol
Protocol
Never weigh dry. Dissolve ) )
_ _ Weigh directly on balance
o entire batch in solvent and ) )
Weighing paper. No special precautions

titrate to determine

concentration.

beyond standard toxicity PPE.

Solvent Choice

DCM, Ether (Must be kept
cold). Avoid nucleophilic
solvents (MeOH, Water).

Compatible with most organic
solvents (DCM, THF, Toluene,
MeOH).

Disposal

Quench carefully with dilute
NaOH/Sodium Bisulfite.

Treat as standard organic

chemical waste.

Part 4: Application Decision Guide

When should you use O-Mesitoylhydroxylamine over MSH?

e Use O-Mesitoylhydroxylamine if:

o You are performing routine aminations on robust nucleophiles (e.g., tertiary amines to

hydrazines, thioethers to sulfilimines).

o You require long-term storage of the reagent.

o Scale-up is required (>10g), where MSH explosion risks become unmanageable.

o The reaction conditions allow for acid catalysis or elevated temperatures.

e Use MSH (with caution) if:

o

[¢]

o

The substrate is a weak nucleophile (e.g., electron-deficient pyridines).
The reaction must be performed at low temperature (< 0°C) due to substrate instability.

O-Mesitoylhydroxylamine fails to react even with acid activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Stability & Performance of O-
Mesitoylhydroxylamine vs. MSH Reagent]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14665627/docs#technical-guide-stability-
performance-of-o-mesitoylhydroxylamine-vs-msh-reagent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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